![molecular formula C14H16N2O3S2 B2912037 N-(4,5-dimethylthiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide CAS No. 923464-90-8](/img/structure/B2912037.png)
N-(4,5-dimethylthiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of MTT is C18H17N5S , with a molecular weight of approximately 335.43 g/mol . Its structure consists of a thiazole ring (4,5-dimethylthiazol-2-yl) attached to an acetamide group (2-(4-(methylsulfonyl)phenyl)). The presence of the sulfonyl group enhances its stability and solubility.
Physical And Chemical Properties Analysis
Scientific Research Applications
Photothermal Therapy (PTT) for Cancer Treatment
- Application : The compound’s high photothermal conversion efficiency makes it suitable for PTT. Researchers have developed novel organic NIR-II conjugated polymer nanoparticles (CPNs) based on narrow bandgap donor–acceptor BDT-TBZ polymers. These CPNs effectively ablate cancer cells and inhibit tumor growth under 1064 nm laser irradiation. Importantly, they exhibit rapid clearance through the biliary pathway and negligible systemic toxicity .
Orthogonal Synthesis of Triazole Disulfides
- Application : The compound’s compatibility with oxygen/water and various complex biological media makes it useful for this purpose. Researchers have successfully synthesized triazole disulfides using this approach .
Discovery of Structurally Dynamic Antibacterial Terpenoids
- Application : Through extensive spectral analysis, researchers discovered a new trans-fused bicyclic [8.4.0] tetradecane with an absolute configuration. This finding contributes to the field of antibacterial terpenoids .
properties
IUPAC Name |
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S2/c1-9-10(2)20-14(15-9)16-13(17)8-11-4-6-12(7-5-11)21(3,18)19/h4-7H,8H2,1-3H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPNHFYISNQMTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-dimethylthiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.